![molecular formula C9H11N2NaO3 B6276074 sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate CAS No. 2763760-35-4](/img/no-structure.png)
sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate
Overview
Description
Sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate (SMP) is an organic compound belonging to the class of pyrazoles. It is a white, crystalline solid with a melting point of 135-140°C and a molecular weight of 211.3 g/mol. SMP is an important research compound in the field of organic chemistry, as it is used as a starting material for the synthesis of various types of pyrazole derivatives.
Mechanism of Action
The mechanism of action of sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate is not well understood. However, it is believed that sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate acts as an acid catalyst, promoting the formation of an intramolecular hydrogen bond between the carboxyl group and the pyrazole ring. This intramolecular hydrogen bond is thought to be responsible for the catalytic activity of sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate.
Biochemical and Physiological Effects
The biochemical and physiological effects of sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate have not been extensively studied. However, it has been shown to be an effective inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. Inhibition of MAO has been linked to the modulation of mood and behavior.
Advantages and Limitations for Lab Experiments
The advantages of using sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate in laboratory experiments include its low cost, high purity, and easy synthesis. Additionally, it is a versatile compound that can be used as a starting material for the synthesis of various types of pyrazole derivatives. The main limitation of using sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate in laboratory experiments is its low solubility in water, which can make it difficult to work with.
Future Directions
Sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate has many potential future directions that could be explored. These include further studies into its mechanism of action, as well as its potential applications in drug discovery and development. Additionally, further research into its biochemical and physiological effects could be conducted, as well as its use as a catalyst or inhibitor in organic reactions. Finally, its potential use as a starting material for the synthesis of novel compounds could be explored.
Synthesis Methods
Sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate can be synthesized through a number of methods, including the reaction of 3-methyloxetan-3-ylmethanol with sodium pyrazole-3-carboxylate. This reaction produces a mixture of sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate and sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate-3-methyloxetan-3-ylmethanol. The mixture can then be separated through column chromatography.
Scientific Research Applications
Sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate has a wide range of applications in scientific research. It has been used as a starting material for the synthesis of various types of pyrazole derivatives, such as pyrazolo[3,4-b]pyridines, pyrazolo[3,4-d]pyrimidines, and pyrazolo[3,4-d]thiazoles. These derivatives have been studied for their potential applications in drug discovery and development, as well as for their use as catalysts and inhibitors.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate involves the reaction of 3-methyloxetan-3-ylmethylhydrazine with ethyl 3-oxobutanoate to form the intermediate, 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylic acid ethyl ester. This intermediate is then treated with sodium hydroxide to form the final product, sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate.", "Starting Materials": [ "3-methyloxetan-3-ylmethylhydrazine", "ethyl 3-oxobutanoate", "sodium hydroxide" ], "Reaction": [ "Step 1: 3-methyloxetan-3-ylmethylhydrazine is reacted with ethyl 3-oxobutanoate in the presence of a suitable solvent and a catalyst to form 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylic acid ethyl ester.", "Step 2: The intermediate, 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylic acid ethyl ester, is treated with sodium hydroxide to form the final product, sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate.", "Overall Reaction: 3-methyloxetan-3-ylmethylhydrazine + ethyl 3-oxobutanoate + NaOH → sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate + ethanol + water" ] } | |
CAS RN |
2763760-35-4 |
Product Name |
sodium 1-[(3-methyloxetan-3-yl)methyl]-1H-pyrazole-3-carboxylate |
Molecular Formula |
C9H11N2NaO3 |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
